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Compound of Interest

Compound Name: 2-Chloro-6-methoxyaniline

Cat. No.: B183059

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of 3-Chloro-2-

methoxyaniline (CAS: 51114-68-2), also known as 2-Chloro-6-methoxyaniline. The following

procedural guidance is based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals and data from safety data sheets of structurally similar compounds, due
to the limited availability of a specific SDS for this compound.

Hazard Identification and Classification

3-Chloro-2-methoxyaniline is classified as a hazardous substance. Based on available data, it
is anticipated to cause skin, eye, and respiratory irritation[1]. Handling this compound requires
strict adherence to safety protocols to prevent exposure.

GHS Hazard Statements:

e H315: Causes skin irritation[1].

e H319: Causes serious eye irritation[1].

o H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent all routes of exposure.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b183059?utm_src=pdf-interest
https://www.benchchem.com/product/b183059?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methoxyaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves prior to use.

Prevents skin absorption and

irritation.

Body Protection

A full-length laboratory coat,
long pants, and closed-toe

shoes.

Minimizes skin contact with

potential spills.

Respiratory Protection

Use a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors if
working outside of a certified
chemical fume hood or if

ventilation is inadequate.

Prevents inhalation of vapors
that may cause respiratory

irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following operational plan is essential for the safe handling of 3-Chloro-2-

methoxyaniline.

1. Engineering Controls:

¢ Chemical Fume Hood: All handling of 3-Chloro-2-methoxyaniline must be conducted in a

certified and properly functioning chemical fume hood.

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible in the immediate work area.

2. Pre-Handling Preparations:

» Review this safety guide and any available safety data sheets for similar compounds.

» Ensure all necessary PPE is available and in good condition.
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» Prepare all necessary equipment and reagents within the chemical fume hood to minimize
time spent handling the open chemical.

3. Handling the Chemical:

» Don the appropriate PPE before entering the designated handling area.

o Carefully open the container within the fume hood.

o Dispense the required amount of the chemical, avoiding the creation of dust or aerosols.
o Keep the container tightly sealed when not in use.

4. Post-Handling Procedures:

e Thoroughly decontaminate all surfaces and equipment that may have come into contact with
the chemical.

 Remove PPE in the designhated area, avoiding cross-contamination.

e Wash hands and any exposed skin thoroughly with soap and water after handling.
Disposal Plan

All waste contaminated with 3-Chloro-2-methoxyaniline must be treated as hazardous waste.
1. Waste Segregation and Collection:

» Solid Waste: Collect all contaminated solid waste (e.qg., gloves, weigh paper, pipette tips) in a
dedicated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Collect all liquid waste containing 3-Chloro-2-methoxyaniline in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
unless compatibility has been confirmed.

2. Container Labeling:
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o All waste containers must be labeled with "Hazardous Waste," the full chemical name "3-
Chloro-2-methoxyaniline," and the associated hazards (e.g., "Irritant”).

3. Storage and Disposal:

o Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area.

» Dispose of all hazardous waste through your institution's environmental health and safety
(EHS) office, following all local, state, and federal regulations. Do not discharge to sewer
systems]2].

Emergency Procedures
Spill Management:
o Small Spills (within a fume hood):
o Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

o Carefully collect the absorbed material into a sealable, labeled container for hazardous
waste.

o Decontaminate the area with a suitable solvent, followed by soap and water.
e Large Spills (or any spill outside a fume hood):

o Evacuate the immediate area and alert colleagues.

o Notify your institution's EHS office immediately.

o Do not attempt to clean up a large spill without proper training and equipment.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 3-Chloro-2-
methoxyaniline in a laboratory setting.

Caption: Workflow for the safe handling of 3-Chloro-2-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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